Cas no 392303-04-7 (N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide)

• Product Name: N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide
• CAS No: 392303-04-7
• MF: C₁₉H₁₈BrN₃O₄S₂
• MW: 496.397921085358
• CID: 6561751
• Update Time: 2025-05-21

N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide
• N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide
• Benzamide, N-[5-[[(4-bromophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-3,4,5-trimethoxy-

• Inchi： 1S/C19H18BrN3O4S2/c1-25-14-8-12(9-15(26-2)16(14)27-3)17(24)21-18-22-23-19(29-18)28-10-11-4-6-13(20)7-5-11/h4-9H,10H2,1-3H3,(H,21,22,24)
• InChI Key： SAHZXKQLZFNAAW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=C(Br)C=C2)S1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• pka: 6.95±0.50(Predicted)

Additional information on N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide

N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide: A Comprehensive Overview

N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide is a complex organic compound with the CAS registry number 392303-04-7. This compound belongs to the class of benzamides and features a unique structure that combines a thiadiazole ring with a bromophenyl group and a trimethoxybenzamide moiety. The molecule's structure is characterized by the presence of a sulfur atom in the thiadiazole ring, which is known to confer specific electronic and steric properties that can influence its chemical reactivity and biological activity.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediate compounds such as 1,3,4-thiadiazoles and bromophenyl derivatives. The final product is obtained through careful optimization of reaction conditions to ensure high purity and yield. The compound's structure has been confirmed through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Recent studies have highlighted the potential of N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide in the field of medicinal chemistry. Its unique combination of functional groups makes it an attractive candidate for exploring various biological activities. For instance, researchers have investigated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory properties, this compound has shown promise in antitumor studies. Preclinical experiments have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways. These findings suggest that it could be a lead compound for the development of new anticancer therapies.

The compound's pharmacokinetic properties have also been studied in detail. Research indicates that it exhibits moderate solubility in physiological conditions and demonstrates acceptable bioavailability when administered orally. These characteristics are essential for its potential use as an orally administered drug.

Furthermore, the compound's stability under various storage conditions has been evaluated. It has been found to be stable at room temperature for extended periods, which is advantageous for its storage and transportation.

In conclusion, N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,4,5-trimethoxybenzamide (CAS No: 392303-04-7) is a versatile compound with significant potential in the fields of drug discovery and development. Its unique structure and promising biological activities make it a valuable subject for further research.